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Compound of Interest

Compound Name: J147

Cat. No.: B1672712 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent, pharmacologically active compounds like J147 is a critical component of

laboratory safety and regulatory compliance. This guide provides essential, step-by-step

procedures for the safe disposal of J147, ensuring the protection of laboratory personnel and

the environment.

Immediate Safety and Logistical Information
J147 is a potent neurogenic and neuroprotective investigational drug. Due to its

pharmacological activity, all waste materials containing J147, including the pure compound,

solutions, and contaminated labware, must be treated as hazardous chemical waste. Under no

circumstances should J147 waste be disposed of down the drain or in regular trash.

Personal Protective Equipment (PPE) is mandatory when handling J147:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat is required to protect from spills.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.
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Operational Disposal Plan: A Step-by-Step Guide
The standard and required method for J147 disposal is through a licensed professional waste

disposal service.

Waste Segregation: All materials contaminated with J147 must be segregated from other

laboratory waste streams. This includes:

Unused or expired J147 powder.

Solutions containing J147.

Contaminated consumables such as pipette tips, tubes, flasks, and weighing papers.

Contaminated PPE (gloves, etc.).

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container. A high-

density polyethylene (HDPE) container is a suitable option.

For solid waste (e.g., contaminated gloves, paper towels), use a designated solid

hazardous waste container.

Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "J147," and any other relevant hazard information.

Storage:

Store the sealed waste container in a designated and secure area within the laboratory,

away from incompatible materials. Follow your institution's guidelines for hazardous waste

storage.

Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Quantitative Data Summary
Property Value

Chemical Name
N-(2,4-dimethylphenyl)-2,2,2-trifluoro-N'-((E)-(3-

methoxyphenyl)methylene)acetohydrazide

Molecular Formula C18H17F3N2O2

Molecular Weight 350.34 g/mol

Appearance Solid

Solubility Insoluble in water. Soluble in DMSO and DMF.

Experimental Protocols: Chemical Degradation (For
Informational Purposes Only)
While professional disposal is mandatory, understanding the chemical liabilities of J147 can

inform safety protocols. As a derivative of curcumin and a hydrazide, J147's stability is pH-

dependent. Curcumin itself degrades more rapidly in neutral to basic conditions, a process that

can be accelerated by light. Some hydrazide compounds can be chemically inactivated through

oxidation.

Note: The following are general chemical degradation principles and do not constitute a

recommended disposal procedure. Any in-lab chemical treatment of hazardous waste must be

approved by your institution's EHS department and performed by trained personnel in a

controlled environment.

Alkaline Hydrolysis: Based on curcumin chemistry, increasing the pH of a J147 solution

would likely accelerate its degradation.

Oxidation: As a hydrazide, J147 may be susceptible to oxidation. Common laboratory

oxidizing agents could potentially be used for chemical inactivation, but this would require

specific protocol development and validation.
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Mandatory Visualization

J147 Waste Generated
(Solid or Liquid)

Is the material
contaminated with J147?

Collect in a dedicated,
labeled hazardous waste container.

Yes

Material is not chemical waste.
Follow standard lab procedures.

No

Store sealed container in a
designated, secure area.

Contact EHS or licensed contractor
for professional disposal.

End of Process

Click to download full resolution via product page

Caption: J147 Waste Disposal Decision Workflow.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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